Cas no 110577-67-8 (Benzenepropanoic acid, a-(1,1-dimethylethyl)-, (-)-)

• Product Name: Benzenepropanoic acid, a-(1,1-dimethylethyl)-, (-)-
• CAS No: 110577-67-8
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• CID: 207939
• PubChem ID: 184254
• Update Time: 2025-04-19

Benzenepropanoic acid, a-(1,1-dimethylethyl)-, (-)- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, a-(1,1-dimethylethyl)-, (-)-
• .alpha.-(tert-Butyl)hydrocinnamic acid
• 2-Benzyl-3,3-dimethyl-butyric acid
• CCG-239708
• 110577-67-8
• Maybridge3_002890
• 3,3-Dimethyl-2-(phenylmethyl)butanoic acid
• HMS1439D08
• ALPHA-(TERT-BUTYL)HYDROCINNAMICACID
• AKOS015894321
• 53483-12-8
• FT-0765543
• 2-Benzyl-3,3-dimethylbutanoic acid
• Benzenepropanoic acid, .alpha.-(1,1-dimethylethyl)-
• alpha -(tert-Butyl)hydrocinnamic acid
• DTXSID70911770
• alpha-(tert-Butyl)hydrocinnamic acid
• alpha-benzyl-tert-butylacetic acid
• IDI1_014277
• SCHEMBL66965
• alpha-(tert-Butyl)hydrocinnamic acid, 97%
• 2-Benzyl-3,3-dimethylbutanoic acid #
• Benzenepropanoic acid, alpha-(1,1-dimethylethyl)-, (-)-

• Inchi： 1S/C13H18O2/c1-13(2,3)11(12(14)15)9-10-7-5-4-6-8-10/h4-8,11H,9H2,1-3H3,(H,14,15)
• InChI Key： UKWWMMXKMDNJEM-UHFFFAOYSA-N
• SMILES： OC(C(CC1C=CC=CC=1)C(C)(C)C)=O

Computed Properties

• Exact Mass: 206.13074
• Monoisotopic Mass: 206.13068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 3.4

Experimental Properties

• Density: 1.032
• Boiling Point: 321.4°Cat760mmHg
• Flash Point: 210.9°C
• PSA: 37.3